Cas no 1872934-75-2 (3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol)

• Product Name: 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol
• CAS No: 1872934-75-2
• MF: C₁₀H₁₈F₃NO
• MW: 225.251233577728
• CID: 5272307
• Update Time: 2026-03-09

3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 3,3-dimethyl-1-(3,3,3-trifluoropropyl)-
• 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol

• Inchi： 1S/C10H18F3NO/c1-9(2)7-14(5-3-8(9)15)6-4-10(11,12)13/h8,15H,3-7H2,1-2H3
• InChI Key： AZNAFEAJJCSJFY-UHFFFAOYSA-N
• SMILES： N1(CCC(F)(F)F)CCC(O)C(C)(C)C1

Additional information on 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol

Introduction to 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol (CAS No. 1872934-75-2)

3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1872934-75-2, represents a class of molecules that exhibit promising characteristics for various biological applications. The presence of fluorine atoms in its structure imparts distinct electronic and steric effects, making it a valuable scaffold for drug design and development.

The molecular structure of 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol consists of a piperidine ring substituted with two methyl groups at the 3-position and a trifluoropropyl group at the 1-position. This arrangement creates a highly lipophilic and rigid framework, which is conducive to interactions with biological targets. The fluorine atoms contribute to the compound's metabolic stability and binding affinity, attributes that are increasingly sought after in modern medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol in various therapeutic contexts. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and neurological disorders. The trifluoropropyl moiety, in particular, has been shown to enhance binding interactions with target proteins by improving hydrophobicity and reducing conformational flexibility.

In the realm of drug discovery, the synthesis of fluorinated piperidine derivatives like 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol has been facilitated by innovative synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions and fluorination techniques have enabled the efficient construction of complex molecular architectures. These methods have not only streamlined the production process but also allowed for the rapid exploration of structural analogs with tailored biological activities.

One of the most compelling aspects of CAS No. 1872934-75-2 is its potential application in the development of novel therapeutic agents. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory properties by modulating signaling pathways associated with cytokine production and immune cell function. The lipophilic nature of the molecule also suggests its suitability for oral administration, a key consideration in pharmaceutical design.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it significantly influences pharmacokinetic profiles. The metabolic stability imparted by fluorine atoms can lead to prolonged half-lives and improved bioavailability, critical factors for drug efficacy. Additionally, fluorine's ability to enhance nuclear magnetic resonance (NMR) signal intensity has made it an invaluable tool for structural elucidation and dynamic studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3,3-dimethyl-1-(3,3,3-trifluoropropyl)piperidin-4-ol are poised to play a pivotal role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications. The integration of high-throughput screening technologies with structure-based drug design approaches will further accelerate the discovery process.

The future prospects for CAS No. 1872934-75-2 are bright, with ongoing investigations focusing on optimizing its pharmacological properties through structural modifications. By leveraging cutting-edge synthetic strategies and computational tools, researchers aim to develop next-generation therapeutics that combine potency with favorable safety profiles. The unique combination of lipophilicity, metabolic stability, and biological activity makes this compound a cornerstone in contemporary drug discovery efforts.